Cas no 1256785-27-9 ((1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE)

• Product Name: (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE
• CAS No: 1256785-27-9
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5590917
• PubChem ID: 124668562
• Update Time: 2025-06-23

(1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE
• (R)-1-(5-bromo-3-methylpyridin-2-yl)ethan-1-amine
• 2-Pyridinemethanamine, 5-bromo-α,3-dimethyl-, (αR)-
• 1256785-27-9
• N14913

• Inchi： 1S/C8H11BrN2/c1-5-3-7(9)4-11-8(5)6(2)10/h3-4,6H,10H2,1-2H3/t6-/m1/s1
• InChI Key： DPNIINIKFQBHRO-ZCFIWIBFSA-N
• SMILES： N[C@@H](C1=NC=C(Br)C=C1C)C

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 282.7±35.0 °C(Predicted)
• pka: 8.71±0.50(Predicted)

Additional information on (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE

Chemical Profile of (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE and CAS No. 1256785-27-9

The compound with the CAS number 1256785-27-9 and the product name (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of a pyridine ring, a bromo substituent, and a methyl group in its structure contributes to its distinctive chemical properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridine moieties. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of a bromo group at the 5-position of the pyridine ring in (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE enhances its reactivity and binding affinity to biological targets. This feature is particularly advantageous in the design of small-molecule inhibitors and activators for therapeutic purposes.

The stereochemistry of the compound, indicated by the (1R) configuration, plays a crucial role in determining its pharmacological efficacy. Chiral drugs often exhibit different biological responses depending on their stereoisomers, making the precise control of stereochemistry essential for drug development. The (1R)-configuration of (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE suggests that it may interact with specific biological receptors or enzymes in a manner that is distinct from its enantiomer.

Current research in medicinal chemistry increasingly focuses on the development of molecules that can modulate protein-protein interactions (PPIs). These interactions are critical in many biological pathways and are often targeted by therapeutic agents. The structural features of (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE, particularly the pyridine ring and the bromo substituent, make it a promising candidate for disrupting or facilitating PPIs. This capability could lead to novel treatments for various diseases, including cancer and inflammatory disorders.

Additionally, the compound's ethylamine side chain provides a versatile scaffold for further chemical modifications. This flexibility allows chemists to explore diverse derivatives with tailored biological activities. For instance, functionalization of the amine group could lead to the development of prodrugs or conjugates that enhance drug delivery or target specificity.

In vitro studies have begun to uncover the potential pharmacological properties of (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to disease pathways. These findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to elucidate these interactions and translate laboratory findings into clinical applications.

The synthesis of this compound also presents interesting challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as asymmetric synthesis and palladium-catalyzed cross-coupling reactions may be particularly useful in constructing the desired framework efficiently. Optimizing synthetic routes will be crucial for scaling up production and making this compound more accessible for research purposes.

Regulatory considerations also play a significant role in the development of new pharmaceuticals. Ensuring compliance with safety and quality standards is essential before moving from preclinical studies to clinical trials. The chemical profile of (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE, including its stability, solubility, and potential toxicities, must be thoroughly evaluated through rigorous testing protocols.

The broader impact of this compound extends beyond individual research projects. It exemplifies the importance of interdisciplinary collaboration in drug discovery, where insights from chemistry, biology, pharmacology, and engineering converge to create innovative solutions for human health challenges. As research continues to evolve, compounds like (1R)-1-(5-BROMO-3-METHYL(2-PYRIDYL))ETHYLAMINE will likely serve as valuable tools for understanding disease mechanisms and developing new therapeutic strategies.